Cas no 52723-83-8 (5-Chloro-4-iodo-2-methyl-phenylamine)
52723-83-8 structure
Product Name:5-Chloro-4-iodo-2-methyl-phenylamine
CAS No:52723-83-8
MF:C7H7ClIN
MW:267.494652986526
CID:6839514
PubChem ID:124707032
Update Time:2025-02-14
5-Chloro-4-iodo-2-methyl-phenylamine Chemical and Physical Properties
Names and Identifiers
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- 52723-83-8
- DTXSID301292304
- 5-Chloro-4-iodo-2-methylbenzenamine
- 5-Chloro-4-iodo-2-methyl-phenylamine
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- Inchi: 1S/C7H7ClIN/c1-4-2-6(9)5(8)3-7(4)10/h2-3H,10H2,1H3
- InChI Key: SYCFXGBKGFOULI-UHFFFAOYSA-N
- SMILES: IC1C(=CC(=C(C)C=1)N)Cl
Computed Properties
- Exact Mass: 266.93117Da
- Monoisotopic Mass: 266.93117Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 26Ų
5-Chloro-4-iodo-2-methyl-phenylamine Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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